Cas no 903190-14-7 (3-(4,7-dimethoxy-1H-indole-2-carboxamido)propanoic acid)

• Product Name: 3-(4,7-dimethoxy-1H-indole-2-carboxamido)propanoic acid
• CAS No: 903190-14-7
• MF: C₁₄H₁₆N₂O₅
• MW: 292.287243843079
• MDL: MFCD08291764
• CID: 5556776
• Update Time: 2025-06-30

3-(4,7-dimethoxy-1H-indole-2-carboxamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,7-dimethoxy-1H-indole-2-carboxamido)propanoic acid

• MDL： MFCD08291764
• Inchi： 1S/C14H16N2O5/c1-20-10-3-4-11(21-2)13-8(10)7-9(16-13)14(19)15-6-5-12(17)18/h3-4,7,16H,5-6H2,1-2H3,(H,15,19)(H,17,18)
• InChI Key： QDBDXAPKWCBCOT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCNC(C1=CC2=C(N1)C(OC)=CC=C2OC)=O

Additional information on 3-(4,7-dimethoxy-1H-indole-2-carboxamido)propanoic acid

3-(4,7-Dimethoxy-1H-indole-2-carboxamido)propanoic Acid: A Promising Indole Derivative with Multifaceted Pharmacological Applications

3-(4,7-Dimethoxy-1H-indole-2-carboxamido)propanoic acid (CAS No. 903190-14-7) represents a structurally unique indole derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to the broader class of indole carboxylic acids, which are known for their diverse biological activities, ranging from anti-inflammatory properties to neuroprotective effects. The molecular framework of this compound is characterized by the presence of a 1H-indole ring substituted with two methoxy groups at positions 4 and 7, along with a carboxamide linkage connecting the indole ring to a propanoic acid side chain. Such structural features are critical for its interaction with various biological targets, including GPCR receptors and kinase enzymes.

Recent studies have highlighted the synthetic versatility of this compound, as it can be readily modified to enhance its solubility, bioavailability, and target specificity. The dimethoxy substitution on the indole ring is particularly noteworthy, as it may modulate the compound's affinity for specific receptors while reducing potential off-target effects. This structural modification also influences the compound's physicochemical properties, such as its logP value and hydrophilicity, which are essential for determining its pharmacokinetic behavior in vivo. Researchers have proposed that the carboxamide group plays a dual role in both stabilizing the molecule's conformation and facilitating interactions with intracellular signaling pathways.

One of the most intriguing aspects of this compound is its potential as a modulator of inflammatory pathways. Preclinical studies have demonstrated its ability to inhibit the activation of NF-κB signaling, a key mediator of inflammation and immune response. This mechanism is particularly relevant in the context of chronic diseases such as neurodegenerative disorders and autoimmune conditions. A 2023 study published in *Journal of Medicinal Chemistry* reported that the compound significantly reduced the production of pro-inflammatory cytokines, including IL-6 and TNF-α, in human macrophage cell lines. These findings suggest its potential as a therapeutic agent for conditions involving persistent inflammation.

Another area of active research involves the neuroprotective properties of this compound. Animal studies have shown that it can protect neuronal cells from oxidative stress-induced damage, a mechanism that is closely linked to its ability to scavenge reactive oxygen species (ROS). The indole ring is believed to act as a scaffold for electron-donating groups, which enhance the molecule's antioxidant capacity. This property has sparked interest in its potential application for treating neurological disorders such as Alzheimer's disease and parkinsonism. Researchers are also exploring its role in modulating mitochondrial function, which is critical for maintaining cellular energy homeostasis in neurons.

The synthetic pathway of this compound has been extensively investigated to optimize its production. A key challenge in its synthesis lies in the efficient coupling of the indole-2-carboxylic acid moiety with the propanoic acid chain. Recent advancements in asymmetric catalysis have enabled the selective formation of the desired stereoisomer, which is crucial for its biological activity. Techniques such as microwave-assisted synthesis and green chemistry protocols have been employed to improve the yield and reduce environmental impact. These developments underscore the compound's potential for large-scale production and clinical translation.

From a pharmacokinetic perspective, the compound exhibits favorable properties that make it suitable for oral administration. Its hydrophilic nature facilitates rapid absorption in the gastrointestinal tract, while its metabolic stability ensures prolonged plasma half-life. In vivo studies have demonstrated that the compound is efficiently distributed to target tissues, with minimal accumulation in non-target organs. This profile is particularly advantageous for chronic disease management, where consistent therapeutic levels are required. However, further research is needed to fully characterize its excretion pathways and potential drug-drug interactions.

Despite its promising properties, the compound is not without challenges. One area of ongoing investigation is its selectivity for target receptors. While it shows potent activity against certain GPCR subtypes, its interaction with off-target proteins may limit its therapeutic potential. Researchers are exploring strategies such as structure-based drug design to refine its specificity. Additionally, the toxicological profile of the compound is under scrutiny, with studies focusing on its long-term safety in animal models. These efforts are critical for ensuring its safety and efficacy in human trials.

Looking ahead, the multifunctional nature of this compound positions it as a versatile candidate for drug development. Its ability to modulate both inflammatory and neuroprotective pathways opens new avenues for treating complex diseases. Collaborative efforts between academia and industry are accelerating the translation of this compound into clinical settings. As research continues to uncover its mechanisms of action, the compound may become a cornerstone in the treatment of conditions ranging from chronic inflammation to neurodegenerative diseases.